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Compound of Interest

Compound Name: 2-Methyl-2-phenylpentanal

Cat. No.: B15269231 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 2-Methyl-
2-phenylpentanal, an organic aldehyde. Due to a scarcity of publicly available experimental

data for this specific compound, this document combines computational predictions with

established experimental protocols for determining the key physical characteristics of liquid

aldehydes.

Core Physical Properties
Quantitative data for 2-Methyl-2-phenylpentanal is primarily based on computational models.

The following table summarizes the available information.
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Property Value Source

Molecular Formula C₁₂H₁₆O PubChem[1]

Molecular Weight 176.25 g/mol PubChem[1]

CAS Number 858786-09-1 PubChem[1]

Boiling Point No data available

Melting Point No data available

Density No data available

Refractive Index No data available

Experimental Protocols for Physical Property
Determination
In the absence of specific experimental data for 2-Methyl-2-phenylpentanal, the following are

detailed, generalized methodologies for determining the primary physical properties of liquid

aldehydes. These protocols are standard in organic chemistry laboratories.[2]

Determination of Boiling Point by Simple Distillation
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. Simple distillation is a common method for determining the

boiling point of a pure liquid.[2]

Methodology:

Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom

flask, a distillation head with a thermometer adapter, a condenser, a receiving flask, and a

heat source (e.g., heating mantle).

Sample Preparation: Place a sample of 2-Methyl-2-phenylpentanal into the round-bottom

flask, along with a few boiling chips to ensure smooth boiling.

Heating: Begin to gently heat the flask.
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Temperature Reading: The temperature will rise and then stabilize as the liquid begins to boil

and its vapor condenses. The constant temperature observed on the thermometer during the

collection of the distillate is the boiling point of the liquid.

Workflow for Boiling Point Determination

Assemble Distillation Apparatus

Add Sample and Boiling Chips to Flask

Gently Heat the Flask

Record Stable Temperature During Distillation

Observed Boiling Point

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

Determination of Density
The density of a substance is its mass per unit volume. For a liquid, this can be determined by

measuring the mass of a known volume.

Methodology:

Mass of Empty Container: Accurately weigh a clean, dry volumetric flask or pycnometer.
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Volume of Sample: Fill the container to a calibrated mark with 2-Methyl-2-phenylpentanal.

Mass of Filled Container: Weigh the container with the sample.

Calculation: The density is calculated by dividing the mass of the sample (mass of filled

container minus mass of empty container) by the known volume.
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Workflow for Density Measurement

Weigh Empty Volumetric Flask

Fill Flask to Calibrated Mark with Sample

Weigh Filled Flask

Calculate Mass of Sample

Density = Mass / Volume

Logical Steps for Refractive Index Measurement

Calibrate Refractometer

Apply Sample to Prism

Adjust for Sharp Dividing Line

Read Refractive Index from Scale
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15269231?utm_src=pdf-body-img
https://www.benchchem.com/product/b15269231?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-2-phenylpentanal
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-2-phenylpentanal
https://chem.libretexts.org/Courses/Triton_College/Elementary_Organic_Chemistry_(Lab_Manual)/01%3A_Lab_1-_Assessment_of_Physical_Properties_of_Organic_Compounds
https://www.benchchem.com/product/b15269231#physical-properties-of-2-methyl-2-phenylpentanal
https://www.benchchem.com/product/b15269231#physical-properties-of-2-methyl-2-phenylpentanal
https://www.benchchem.com/product/b15269231#physical-properties-of-2-methyl-2-phenylpentanal
https://www.benchchem.com/product/b15269231#physical-properties-of-2-methyl-2-phenylpentanal
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15269231?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15269231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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